Cas no 107938-04-5 (Piperazine,1-(1,1-dimethylethyl)-4-nitroso-)

• Product Name: Piperazine,1-(1,1-dimethylethyl)-4-nitroso-
• CAS No: 107938-04-5
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 127744
• PubChem ID: 13708295
• Update Time: 2025-04-18

Piperazine,1-(1,1-dimethylethyl)-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(1,1-dimethylethyl)-4-nitroso-
• 1-TERT-BUTYL-4-NITROSOPIPERAZINE
• Piperazine, 1-(1,1-dimethylethyl)-4-nitroso- (9CI)
• SCHEMBL1700300
• 107938-04-5
• DTXSID40547303

• Inchi： 1S/C8H17N3O/c1-8(2,3)10-4-6-11(9-12)7-5-10/h4-7H2,1-3H3
• InChI Key： QEXFGMQSLGQHJS-UHFFFAOYSA-N
• SMILES： O=NN1CCN(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 171.13731
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines